![molecular formula C10H12N6O4 B1215200 Adenosine 5'-carboxamide CAS No. 35788-21-7](/img/structure/B1215200.png)
Adenosine 5'-carboxamide
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Description
Adenosine 5’-carboxamide, also known as 5-aminoimidazole-4-carboxamide-1-β-D-ribofuranoside, AICA-riboside, and AICAR, is an AMP-activated protein kinase activator . It is a monocarboxylic acid amide that is the propyl amide of adenosine 5’-carboxylic acid .
Synthesis Analysis
The synthesis of Adenosine 5’-carboxamide involves a series of reactions including the displacement of the anomeric halogen by one of the amino groups, the formation of the imidazole ring, and the conversion of the nitrile nearest the sugar to an iminoester .
Molecular Structure Analysis
Adenosine 5’-carboxamide belongs to the class of organic compounds known as purine nucleosides. These are compounds comprising a purine base attached to a ribosyl or deoxyribosyl moiety .
Chemical Reactions Analysis
Adenosine 5’-carboxamide derivatives have been optimized as adenosine receptor agonists using structure-based ligand design and fragment screening . The observed high affinity of nucleoside analogues suggests a strong predictive power of the 3D structure-based virtual design approach in the selection of fragments compatible with agonist binding .
Mechanism of Action
properties
CAS RN |
35788-21-7 |
---|---|
Product Name |
Adenosine 5'-carboxamide |
Molecular Formula |
C10H12N6O4 |
Molecular Weight |
280.24 g/mol |
IUPAC Name |
(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolane-2-carboxamide |
InChI |
InChI=1S/C10H12N6O4/c11-7-3-9(14-1-13-7)16(2-15-3)10-5(18)4(17)6(20-10)8(12)19/h1-2,4-6,10,17-18H,(H2,12,19)(H2,11,13,14)/t4-,5+,6-,10+/m0/s1 |
InChI Key |
BLMHAOGGJQDPLX-LKCKTBJASA-N |
Isomeric SMILES |
C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)C(=O)N)O)O)N |
SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)C(=O)N)O)O)N |
Canonical SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)C(=O)N)O)O)N |
synonyms |
adenosine 5'-carboxamide adenosine 5'-carboxylic acid amide ADN 5'-CXAAM |
Origin of Product |
United States |
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